Cas no 1032506-84-5 (3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile)

• Product Name: 3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile
• CAS No: 1032506-84-5
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• MDL: MFCD08457045
• CID: 1037770
• PubChem ID: 45156535
• Update Time: 2025-11-01

3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
• 4'-Fluoro-3'-trifluoromethyl-biphenyl-3-carbonitrile
• 3-[4-Fluoro-3-(trifluoroMethyl)phenyl]benzonitrile
• DTXSID00669515
• BS-26204
• CS-0205794
• EN300-339431
• 4'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
• 1032506-84-5
• HXZJSKNJTFKZBT-UHFFFAOYSA-N
• MFCD08457045
• 3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile

• MDL： MFCD08457045
• Inchi： 1S/C14H7F4N/c15-13-5-4-11(7-12(13)14(16,17)18)10-3-1-2-9(6-10)8-19/h1-7H
• InChI Key： HXZJSKNJTFKZBT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 265.05100
• Monoisotopic Mass: 265.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.38318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile

3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile (CAS No. 1032506-84-5): A Comprehensive Overview

The compound 3-4-Fluoro-3-(trifluoromethyl)phenylbenzonitrile (CAS No. 1032506-84-5) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzonitrile group attached to a fluorinated aromatic ring. The presence of both fluorine atoms and a trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. The integration of green chemistry principles has been particularly notable in this context, aligning with global sustainability goals.

One of the most promising applications of 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile lies in its use as an intermediate in drug discovery programs. The compound's ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has made it a focal point in the development of novel therapeutic agents. For instance, recent studies have demonstrated its potential as a lead compound for anti-cancer drug development, particularly in targeting pathways involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile has found utility in agrochemical research. Its role as a precursor for herbicides and insecticides has been explored extensively, with researchers focusing on its ability to enhance the bioavailability and efficacy of these compounds. The incorporation of fluorinated groups into agrochemicals is increasingly recognized for their potential to improve pest control while minimizing environmental impact.

The electronic properties of 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile also make it an attractive candidate for applications in materials science. Its use as a precursor for advanced materials, such as organic light-emitting diodes (OLEDs) and sensors, has been investigated. Recent breakthroughs in this area have highlighted its potential to contribute to the development of next-generation electronic devices with enhanced performance characteristics.

From an environmental perspective, understanding the fate and behavior of 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile in natural systems is crucial for ensuring its safe use. Studies have shown that the compound exhibits moderate persistence in aquatic environments, with degradation pathways involving both abiotic and biotic processes. These findings underscore the importance of implementing robust risk assessment frameworks to mitigate potential ecological impacts.

In conclusion, 3-4-fluoro-3-(trifluoromethyl)phenylbenzonitrile (CAS No. 1032506-84-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in contemporary scientific innovation. As research continues to uncover new potentials for this compound, its role in driving technological progress is expected to grow significantly.